Cas no 109742-55-4 (Urs-12-en-28-oic acid,2,3,19,23,24-pentahydroxy-, 2-O-b-D-xylopyranosyl-b-D-glucopyranosyl ester, (2a,3b)- (9CI))

• Product Name: Urs-12-en-28-oic acid,2,3,19,23,24-pentahydroxy-, 2-O-b-D-xylopyranosyl-b-D-glucopyranosyl ester, (2a,3b)- (9CI)
• CAS No: 109742-55-4
• MF: C₄₁H₆₆O₁₆
• MW: 814.953155040741
• CID: 206285
• Update Time: 2024-03-01

Urs-12-en-28-oic acid,2,3,19,23,24-pentahydroxy-, 2-O-b-D-xylopyranosyl-b-D-glucopyranosyl ester, (2a,3b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Urs-12-en-28-oic acid,2,3,19,23,24-pentahydroxy-, 2-O-b-D-xylopyranosyl-b-D-glucopyranosyl ester, (2a,3b)- (9CI)
• trachelosperoside B-2
• (+)-TrachelosperosideB 2
• Trachelosperoside B 2
• Urs-12-en-28-oic acid, 2,3,19,23,24-pentahydroxy-, 2-O-β-D-xylopyranosyl-β-D-glucopyranosyl ester, (2α,3β)- (9CI)

• Inchi： 1S/C41H66O16/c1-19-8-11-40(35(52)57-34-30(28(49)27(48)23(15-42)55-34)56-33-29(50)26(47)22(46)16-54-33)13-12-37(3)20(31(40)39(19,5)53)6-7-24-36(2)14-21(45)32(51)41(17-43,18-44)25(36)9-10-38(24,37)4/h6,19,21-34,42-51,53H,7-18H2,1-5H3/t19-,21-,22-,23-,24-,25-,26+,27-,28+,29-,30-,31-,32+,33+,34+,36-,37-,38-,39-,40+/m1/s1
• InChI Key： LXCSRXLMRXHCIO-WMYZTXQISA-N
• SMILES： [C@@H]1(O)[C@@]([C@]2([C@](C)(C[C@H]1O)[C@]1([H])[C@@]([C@]3(C(=CC1)[C@]1([C@@](CC[C@H]([C@]1(O)C)C)(C(O[C@@H]1O[C@H](CO)[C@@H](O)[C@H](O)[C@H]1O[C@@H]1OC[C@@H](O)[C@H](O)[C@H]1O)=O)CC3)[H])C)(C)CC2)[H])(CO)CO

Computed Properties

• Exact Mass: 272.08309

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• Boiling Point: 936.7±65.0 °C(Predicted)
• PSA: 52.54
• pka: 12.62±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpene saponins